2-fluoro-N-[2-(propan-2-yl)phenyl]benzenesulfonamide

• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 2-fluoro-N-(2-propan-2-ylphenyl)benzenesulfonamide
• InChI: InChI=1S/C15H16FNO2S/c1-11(2)12-7-3-5-9-14(12)17-20(18,19)15-10-6-4-8-13(15)16/h3-11,17H,1-2H3
• InChI Key: MQWSSPFEXGJPHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NS(=O)(=O)C2=CC=CC=C2F

Description

2-FLUORO-N-(2-ISOPROPYLPHENYL)-1-BENZENESULFONAMIDE is a chemical compound with a complex structure that includes a fluorine atom, an isopropyl group, and a benzenesulfonamide moiety

Preparation Methods

The synthesis of 2-FLUORO-N-(2-ISOPROPYLPHENYL)-1-BENZENESULFONAMIDE typically involves multiple steps. The synthetic route often starts with the preparation of the intermediate compounds, followed by the introduction of the fluorine atom and the isopropyl group under specific reaction conditions. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

2-FLUORO-N-(2-ISOPROPYLPHENYL)-1-BENZENESULFONAMIDE can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-FLUORO-N-(2-ISOPROPYLPHENYL)-1-BENZENESULFONAMIDE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It may be used in studies involving enzyme inhibition or protein binding.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-FLUORO-N-(2-ISOPROPYLPHENYL)-1-BENZENESULFONAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

2-FLUORO-N-(2-ISOPROPYLPHENYL)-1-BENZENESULFONAMIDE can be compared with other similar compounds, such as:

• 2-FLUORO-N-(2-ISOPROPYLPHENYL)BENZAMIDE
• 2-FLUORO-N-(2-ISOPROPYLPHENYL)BENZENESULFONYL CHLORIDE

These compounds share structural similarities but may differ in their chemical properties and applications